Cas no 474942-93-3 (14:0-12:0 NBD PA)

• Product Name: 14:0-12:0 NBD PA
• CAS No: 474942-93-3
• MF: C₃₅H₆₂N₅O₁₁P
• MW: 759.867451190948
• CID: 4763759
• Update Time: 2025-10-19

14:0-12:0 NBD PA Chemical and Physical Properties

Names and Identifiers

• 14:0-12:0 NBD PA

• Inchi： 1S/C35H59N4O11P.H3N/c1-2-3-4-5-6-7-8-10-13-16-19-22-32(40)47-27-29(28-48-51(44,45)46)49-33(41)23-20-17-14-11-9-12-15-18-21-26-36-30-24-25-31(39(42)43)35-34(30)37-50-38-35;/h24-25,29,36H,2-23,26-28H2,1H3,(H2,44,45,46);1H3/t29-;/m1./s1
• InChI Key： AUVPUVKPECCEMI-XXIQNXCHSA-N
• SMILES： N(C1=CC=C(N(=O)=O)C2=NON=C12)CCCCCCCCCCCC(=O)O[C@@H](COP(O)(O)=O)COC(=O)CCCCCCCCCCCCC.N

Experimental Properties

• Color/Form: 1 mg/mL (810172C-1mg)

14:0-12:0 NBD PA Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 14:0-12:0 NBD PA

Introduction to 14:0-12:0 NBD PA (CAS No. 474942-93-3)

14:0-12:0 NBD PA, with the Chemical Abstracts Service (CAS) number 474942-93-3, is a phosphatidic acid derivative labeled with the fluorescent dye NBD (Naphthyl Ethylenediamine Dihydrochloride). This compound is widely used in biochemical and cellular research due to its unique properties and the ability to track lipid dynamics in living cells.

Phosphatidic acids (PAs) are key signaling molecules in cellular membranes, playing crucial roles in various physiological processes such as membrane trafficking, vesicle formation, and signal transduction. The incorporation of the NBD fluorophore into the phosphatidic acid structure allows researchers to visualize and study these processes with high spatial and temporal resolution.

The chemical structure of 14:0-12:0 NBD PA consists of a glycerol backbone with two fatty acid chains, one being a saturated 14-carbon chain (14:0) and the other a 12-carbon chain (12:0). The NBD group is attached to the sn-1 position of the glycerol backbone, making it an excellent tool for fluorescence microscopy and other imaging techniques.

In recent studies, 14:0-12:0 NBD PA has been utilized to investigate the dynamics of lipid rafts and membrane microdomains. Lipid rafts are specialized regions of the plasma membrane that are enriched in cholesterol and sphingolipids, and they play a critical role in cell signaling and membrane organization. By labeling these regions with NBD PA, researchers can observe the movement and interactions of lipids within these domains, providing valuable insights into cellular function.

One notable application of 14:0-12:0 NBD PA is in the study of endocytosis and exocytosis. These processes are essential for the uptake and release of various molecules by cells, and they involve the formation and fusion of vesicles with the plasma membrane. The fluorescent labeling provided by NBD PA allows for real-time visualization of these events, helping to elucidate the mechanisms underlying vesicle trafficking.

Beyond its use in basic research, 14:0-12:0 NBD PA has also found applications in drug discovery and development. Phosphatidic acids are known to interact with various proteins involved in disease pathways, making them potential targets for therapeutic intervention. By using NBD PA, researchers can screen for compounds that modulate these interactions, potentially leading to the identification of new drug candidates.

In addition to its utility in live-cell imaging, 14:0-12:0 NBD PA can be used in biochemical assays to study lipid-protein interactions. For example, it can be incorporated into artificial lipid bilayers or liposomes to investigate how specific proteins bind to or modify phosphatidic acids. This information is crucial for understanding the molecular basis of various cellular processes and diseases.

The synthesis of 14:0-12:0 NBD PA involves several steps, including the preparation of the fatty acid chains, their attachment to the glycerol backbone, and the final conjugation with the NBD fluorophore. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, ensuring its reliability for research applications.

In conclusion, 14:0-12:0 NBD PA (CAS No. 474942-93-3) is a valuable tool in modern biochemical and cellular research. Its ability to label phosphatidic acids with a fluorescent tag makes it an indispensable reagent for studying lipid dynamics, membrane organization, and protein-lipid interactions. As research continues to uncover new insights into these processes, the importance of compounds like NBD PA will only continue to grow.